Cas no 51672-78-7 (2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid)

• Product Name: 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid
• CAS No: 51672-78-7
• MF: C₁₀H₉N₃O₃
• MW: 219.196761846542
• MDL: MFCD07636865
• CID: 3142563
• PubChem ID: 13442381
• Update Time: 2025-05-22

2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)propanoic acid
• 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid
• 2-(4-oxo-1,2,3-benzotriazin-3-yl)propanoic acid
• HWXISOGIRJVVTE-UHFFFAOYSA-N
• AKOS009284434
• (S)-2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanoic acid
• 2-(4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)propanoic acid
• SCHEMBL11881871
• EN300-238073
• 2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)propanoicacid
• F2176-0065
• 51672-78-7

• MDL： MFCD07636865
• Inchi： 1S/C10H9N3O3/c1-6(10(15)16)13-9(14)7-4-2-3-5-8(7)11-12-13/h2-6H,1H3,(H,15,16)
• InChI Key： HWXISOGIRJVVTE-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=NN1C(C(=O)O)C

Computed Properties

• Exact Mass: 219.06439116Da
• Monoisotopic Mass: 219.06439116Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 82.3Ų

Additional information on 2-(4-oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid

2-(4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic Acid: A Comprehensive Overview

The compound 2-(4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid (CAS No. 51672-78-7) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzotriazines, which are known for their unique structural properties and versatile functionalities. The benzotriazine core of this molecule provides a rigid aromatic framework, while the propanoic acid substituent introduces additional chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic processes to optimize its production. These methods not only enhance yield but also ensure the formation of high-purity benzotriazine derivatives, making them suitable for applications in pharmaceuticals and agrochemicals.

The structural uniqueness of 2-(4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid lies in its dihydrobenzotriazine moiety. This structure allows for multiple points of functionalization, enabling the creation of diverse derivatives with tailored properties. For instance, the introduction of electron-withdrawing groups can significantly alter the molecule's electronic characteristics, making it an attractive candidate for use in semiconducting materials or optoelectronic devices.

In the field of pharmacology, this compound has shown promise as a lead molecule for drug development. Studies have demonstrated its potential as an antimicrobial agent, particularly against drug-resistant bacterial strains. The benzotriazine ring contributes to its ability to disrupt bacterial cell membranes, while the propanoic acid group enhances its bioavailability and targeting efficiency.

Moreover, recent research has explored the application of this compound in agricultural chemistry. As a plant growth regulator, it has been shown to promote root development and enhance stress tolerance in crops. Its ability to modulate plant hormone signaling pathways makes it a valuable tool in sustainable agriculture.

The synthesis of 2-(4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid involves a multi-step process that combines aromatic substitution reactions with oxidative coupling techniques. The use of environmentally friendly reagents and catalysts has been emphasized to align with green chemistry principles. This approach not only reduces waste but also minimizes the environmental footprint of its production.

From a materials science perspective, this compound exhibits intriguing electronic properties that make it suitable for use in advanced materials such as polymers and composites. Its ability to form stable covalent bonds with other organic molecules enables the creation of high-performance materials with tailored mechanical and thermal properties.

In conclusion, 2-(4-Oxo-3,4-dihydro-1,2,3-benzotriazin-3-yl)propanoic acid (CAS No. 51672-78-7) is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its unique structure and functional groups provide a foundation for innovative research and development efforts. As ongoing studies continue to uncover its potential, this compound is poised to play a pivotal role in advancing modern science and technology.